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Compound of Interest

Compound Name: 1,5-Dichloroanthraquinone

Cat. No.: B031372 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe disposal methods for 1,5-Dichloroanthraquinone waste. It includes

troubleshooting guides and frequently asked questions in a question-and-answer format to

address specific issues that may be encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1,5-Dichloroanthraquinone and what are its primary hazards?

A1: 1,5-Dichloroanthraquinone is a yellow crystalline powder belonging to the anthraquinone

family.[1] It is primarily used as an intermediate in the synthesis of dyes, pigments, and

pharmaceuticals.[2] The main documented hazard is that it causes serious eye irritation.[3] It is

also important to handle it with care due to its potential toxicity and environmental impact.[4]

Q2: What is the recommended method for the disposal of 1,5-Dichloroanthraquinone waste?

A2: The primary and recommended method for the disposal of 1,5-Dichloroanthraquinone, as

a halogenated organic compound, is high-temperature incineration. This should be carried out

in a licensed hazardous waste disposal facility. Incineration at temperatures of 850°C or higher

with a residence time of at least 2 seconds is generally recommended for chlorinated organic

compounds to ensure complete destruction and to prevent the formation of toxic byproducts

such as dioxins.[5][6] However, the exact parameters should be confirmed with your

institution's environmental health and safety office and the licensed waste disposal company.
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Q3: Can I dispose of 1,5-Dichloroanthraquinone waste down the drain?

A3: No. 1,5-Dichloroanthraquinone is sparingly soluble in water and should not be released

into the environment.[1] Disposing of this chemical down the drain is prohibited and can lead to

environmental contamination.

Q4: Are there any chemical neutralization methods I can perform in the lab before disposal?

A4: Currently, there are no widely established and verified chemical neutralization or

degradation protocols for 1,5-Dichloroanthraquinone that are recommended for a standard

laboratory setting. While it can participate in chemical reactions, attempting to neutralize it

without a validated procedure could lead to the formation of other hazardous compounds.

Therefore, it is safest to dispose of the waste through a licensed hazardous waste

management service.

Q5: How should I store 1,5-Dichloroanthraquinone waste before pickup?

A5: Store 1,5-Dichloroanthraquinone waste in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[1][7] The waste container must be

clearly labeled as "Hazardous Waste" and include the chemical name "1,5-
Dichloroanthraquinone." The container should be kept tightly closed and in good condition.
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Issue Probable Cause Solution

Dust formation during handling

and weighing.

The fine, powdered nature of

1,5-Dichloroanthraquinone.

- Handle the powder in a well-

ventilated area, preferably

within a fume hood, to

minimize inhalation exposure. -

Use appropriate personal

protective equipment (PPE),

including a lab coat, gloves,

and safety goggles. For

significant dust, consider a

respirator.[8] - To prevent dust

from becoming airborne, you

can gently wet the powder with

a small amount of a compatible

solvent (e.g., isopropanol) if it

does not interfere with the

subsequent disposal process.

[9]

Static electricity causing the

powder to cling to surfaces.

Dry laboratory environment

and the nature of the powder.

- Use anti-static weigh boats or

tools. - Ensure equipment is

properly grounded.[8] -

Maintain a moderate level of

humidity in the laboratory, if

possible.

Spill of 1,5-

Dichloroanthraquinone

powder.

Accidental mishandling of the

container.

- Follow the detailed spill

cleanup protocol provided in

this guide. - Do not dry sweep

the powder as this will create

dust.[10]

The waste disposal company

rejected the waste container.

Improper labeling or

packaging.

- Ensure the container is

labeled with a "Hazardous

Waste" sticker and the full

chemical name. - The

container must be securely

sealed and not leaking. - Do
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not mix 1,5-

Dichloroanthraquinone waste

with incompatible chemicals in

the same container.

Quantitative Data Summary
Parameter Value Source

Molecular Formula C₁₄H₆Cl₂O₂ [4]

Molecular Weight 277.10 g/mol [2]

Melting Point 245-250 °C [2]

Solubility in Water Sparingly soluble [1]

Recommended Incineration

Temperature
≥ 850 °C [5]

Recommended Incineration

Residence Time
≥ 2 seconds [11]

Experimental Protocols
Protocol for Packaging Solid 1,5-Dichloroanthraquinone
Waste for Disposal

Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and chemical-

resistant gloves.

Container Selection: Choose a UN-approved, sealable, and chemically compatible container

for solid hazardous waste. The container should be in good condition with no leaks or cracks.

Waste Transfer: Carefully transfer the solid 1,5-Dichloroanthraquinone waste into the

designated container. If the waste is a fine powder, perform this step in a fume hood to avoid

generating dust.

Labeling: Affix a "Hazardous Waste" label to the container. Fill out the label completely with

the following information:
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Generator's Name and Contact Information

Accumulation Start Date

Chemical Name: 1,5-Dichloroanthraquinone

CAS Number: 82-46-2

Quantity

Sealing: Securely close the container lid.

Storage: Store the sealed container in a designated hazardous waste accumulation area that

is cool, dry, and well-ventilated, away from incompatible materials.

Protocol for Cleaning a Small Spill of 1,5-
Dichloroanthraquinone Powder

Alert and Restrict Access: Immediately alert others in the vicinity of the spill. Restrict access

to the spill area.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety

goggles, chemical-resistant gloves, and shoe covers. For larger spills where dust is a

concern, a respirator may be necessary.[9]

Containment and Absorption:

Gently cover the spill with a damp paper towel or absorbent pad to prevent the powder

from becoming airborne.[9]

Alternatively, cover the spill with a chemical absorbent material suitable for solid waste.

Collection:

Carefully scoop the wetted powder and absorbent material using a plastic dustpan and

brush or other non-sparking tools.

Place the collected waste into a labeled hazardous waste container.
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Decontamination:

Wipe the spill area with a cloth or paper towels soaked in soapy water.

Follow with a wipe-down using a solvent in which 1,5-Dichloroanthraquinone is soluble,

such as acetone or ethanol, if the surface is compatible. Perform this step in a well-

ventilated area.

Place all cleaning materials (gloves, paper towels, etc.) into the hazardous waste

container.

Final Steps:

Seal the hazardous waste container.

Remove and dispose of your PPE as hazardous waste.

Wash your hands thoroughly with soap and water.

Report the spill to your laboratory supervisor or environmental health and safety officer.

Visualizations
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Caption: Workflow for the safe disposal of 1,5-Dichloroanthraquinone waste.
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Caption: Step-by-step workflow for responding to a 1,5-Dichloroanthraquinone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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